Cas no 5306-16-1 (9-methyl-2,4-dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile)

• Product Name: 9-methyl-2,4-dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile
• CAS No: 5306-16-1
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 1580698
• PubChem ID: 2840241
• Update Time: 2025-04-21

9-methyl-2,4-dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 9-methyl-2,4-dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile
• Cambridge id 5306161
• SR-01000203750
• 5306-16-1
• AB00079720-01
• SR-01000203750-1
• DTXSID20385624

• Inchi： 1S/C13H15N3O2/c1-8-2-4-13(5-3-8)9(6-14)11(17)16-12(18)10(13)7-15/h8-10H,2-5H2,1H3,(H,16,17,18)
• InChI Key： SXEQKBZCLSQTLA-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)C2(C(C#N)C(N1)=O)CCC(C)CC2

Computed Properties

• Exact Mass: 245.11655
• Monoisotopic Mass: 245.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 544.9°C at 760 mmHg
• Flash Point: 283.3°C
• Refractive Index: 1.539
• PSA: 93.75